N~1~,N~1~,N'~1~,N'~1~-Tetraphenyl-4-(phenylethynyl)cyclohexa-2,4-diene-1,1-diamine

• IUPAC Name: 1-N,1-N,1-N',1-N'-tetraphenyl-4-(2-phenylethynyl)cyclohexa-2,4-diene-1,1-diamine
• InChI: InChI=1S/C38H30N2/c1-6-16-32(17-7-1)26-27-33-28-30-38(31-29-33,39(34-18-8-2-9-19-34)35-20-10-3-11-21-35)40(36-22-12-4-13-23-36)37-24-14-5-15-25-37/h1-25,28-30H,31H2
• InChI Key: INZBZEPPUUBNQP-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(C=CC1(N(C2=CC=CC=C2)C3=CC=CC=C3)N(C4=CC=CC=C4)C5=CC=CC=C5)C#CC6=CC=CC=C6
• Molecular Formula: C38H30N2
• DSSTOX Substance ID: DTXSID70722348
• Molecular Weight: 514.7 g/mol
• CAS RN: 607716-27-8

Description

“N~1~,N~1~,N’~1~,N’~1~-Tetraphenyl-4-(phenylethynyl)cyclohexa-2,4-diene-1,1-diamine” is a compound that has been used in the synthesis of conjugated microporous polymers. These polymers have raised considerable interest in various fields such as gas adsorption, iodine adsorption, chemosensors, photocatalysis, and electronics.

Synthesis Analysis

The compound has been used in the synthesis of multifunctional electron-rich conjugated microporous polymers (CMP-LS4–6) via Suzuki and Sonogashira polymerization reactions. The reactions involved N, N, N ′, N ′-tetrakis (4-bromophenyl)benzene-1,4-diamine with aromatic borates and 1,3,5-triethynylbenzene.

Molecular Structure Analysis

The compound is part of a larger network of compounds that form conjugated microporous polymers. These polymers possess intrinsic porosity and expanded nitrogen-rich π-conjugated networks.

Chemical Reactions Analysis

The compound has been used in the synthesis of polymers that display excellent I 2 uptakes in a vapor atmosphere. The release processes of I2@CMP-LS4–6 into ethanol and upon heating were explored, and these CMP-LSs exhibit outstanding capacity for the reversible uptake of iodine.

Physical And Chemical Properties Analysis

The polymers synthesized using this compound possess intrinsic porosity (BET surface areas up to 1185 m 2 g −1) as well as moderate CO 2 adsorption capacity. They also display excellent I 2 uptakes of 3.32, 4.40 and 2.44 g g −1 in a vapor atmosphere, respectively.

Mechanism of Action

The compound contributes to the formation of polymers that have good pore properties and expanded nitrogen-rich π-conjugated networks. These properties allow the polymers to display excellent I 2 uptakes in a vapor atmosphere.

Future Directions

The compound has been used in the synthesis of polymers that can be used as iodine sorbents to treat environmental problems. This work provides ideas for designing effective iodine adsorbents. Furthermore, some of the polymers exhibit solvatochromic fluorescence behavior with increasing polarity of aprotic solvents, suggesting potential applications in sensing and imaging technologies.